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Abstract

2,2'-Dithiodipyridine, also known as Aldrithiol-2, is a versatile disulfide-containing compound
with the CAS number 2127-03-9. It is widely utilized in biochemistry, organic synthesis, and
pharmaceutical development. Its primary applications include the quantification of sulfhydryl
groups, the formation of disulfide bonds in peptides and proteins, and its use as a coupling
reagent in amidation and esterification reactions. This technical guide provides a
comprehensive overview of its chemical and physical properties, synthesis, key applications
with detailed experimental protocols, and safety information.

Chemical and Physical Properties

2,2'-Dithiodipyridine is a white to yellowish crystalline powder.[1] Its key physicochemical
properties are summarized in the tables below for easy reference.

Table 1: Physicochemical Properties
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Property Value Reference(s)
Molecular Formula C10HsN2S:2 [1]
Molecular Weight 220.31 g/mol [1]
Melting Point 56-58 °C [1]
Boiling Point 356.1 £ 17.0 °C (Predicted) [2]
Density 1.3078 (rough estimate) [2]
Water Solubility 5g/L (20 °C)
pKa 1.52 + 0.19 (Predicted)
Clear colorless to yellow to tan
Appearance
powder
Storage Temperature 2-8°C [1112]
Table 2: Chemical Identifiers
Identifier Value Reference(s)
CAS Number 2127-03-9 [1]
EINECS 218-343-1 [1]
Beilstein/REAXYS 154629
PubChem CID 65093
1S/C10H8N2S2/c1-3-7-11-9(5-
InChl 1)13-14-10-6-2-4-8-12-10/h1-
8H
HAXFWIACAGNFHA-
InChlKey [2]
UHFFFAOYSA-N
SMILES S(Sclcceenl)c2cceen2
Spectral Data
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The structural integrity of 2,2'-Dithiodipyridine can be confirmed using various spectroscopic

techniques.
Technique Key Peaks/Signals
1H NMR (CDCls) 0 (ppm): 8.46 (d), 7.64 (1), 7.59 (d), 7.11 ()
Aromatic carbons expected in the range of 110-
13C NMR 160 ppm. Specific data is not readily available in
compiled public sources.
Characteristic peaks for aromatic C-H and
FT-IR C=C/C=N stretching and bending vibrations are
expected.
Mass Spectrometry Molecular lon (M*): m/z 220
Synthesis

2,2'-Dithiodipyridine is synthesized through the oxidation of 2-mercaptopyridine.[3] The
precursor, 2-mercaptopyridine, can be prepared from 2-chloropyridine and thiourea.

Experimental Protocol: Synthesis of 2,2'-
Dithiodipyridine
Step 1: Synthesis of 2-Mercaptopyridine (Precursor)

 In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloropyridine and a
molar equivalent of thiourea in ethanol.

o Heat the mixture to reflux and maintain for 2-3 hours.

o Cool the reaction mixture to room temperature and remove the solvent under reduced
pressure.

o To the residue, add a 15-20 wt% aqueous solution of a strong base (e.g., NaOH) and adjust
the pH to 8.0-9.0.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1663999?utm_src=pdf-body
https://www.benchchem.com/product/b1663999?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Mercaptopyridine
https://www.benchchem.com/product/b1663999?utm_src=pdf-body
https://www.benchchem.com/product/b1663999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Extract with ethyl acetate to remove any unreacted 2-chloropyridine.

Under an inert atmosphere, acidify the aqueous layer with 15-20 wt% hydrochloric acid to a
pH of 6.0-6.5 to precipitate the product.

Collect the solid by suction filtration, wash with water, and dry to a constant weight to yield 2-
mercaptopyridine.

Step 2: Oxidation to 2,2'-Dithiodipyridine

Dissolve the synthesized 2-mercaptopyridine in a suitable solvent such as ethanol or water.

Introduce a mild oxidizing agent. Atmospheric oxygen can facilitate this oxidation, which is
often autocatalytic.[3] For a more controlled reaction, an oxidizing agent like iodine or
hydrogen peroxide can be used.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, the product can be isolated by removing the solvent and recrystallizing
from a suitable solvent system like benzene/petroleum ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,2'-Dithiodipyridine
(CAS: 2127-03-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663999#2-2-dithiodipyridine-cas-number-2127-03-
9-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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